
Panaxydol source and extraction from Panax
ginseng

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Panaxydol

Cat. No.: B150440 Get Quote

Whitepaper: Panaxydol from Panax ginseng
A Technical Guide to Source, Extraction, and Biological Activity for Researchers and Drug

Development Professionals

Abstract
Panaxydol is a bioactive polyacetylenic compound predominantly found in the roots of Panax

ginseng C.A. Meyer.[1][2] This document provides a comprehensive technical overview of

Panaxydol, covering its chemical properties, natural sources, and biosynthesis. It details

various methodologies for its extraction, isolation, and quantification. Furthermore, this guide

elucidates the molecular mechanisms underlying Panaxydol's significant pharmacological

effects, including its anticancer, anti-inflammatory, and neuroprotective activities, supported by

diagrams of key signaling pathways. Detailed experimental protocols are provided to facilitate

further research and development.

Introduction
Ginseng (Panax ginseng) has been a cornerstone of traditional medicine for centuries, with its

therapeutic effects attributed to a variety of active constituents.[3][4] While ginsenosides are the

most studied compounds, another class of lipid-soluble molecules, the polyacetylenes, has

garnered significant interest for its potent biological activities.[3][4] Among these, Panaxydol
((3R)-8-[(2R,3S)-3-Heptyl-2-oxiranyl]-1-octene-4,6-diyn-3-ol), a C17-polyacetylene, has

demonstrated promising anticancer, anti-inflammatory, and neuroprotective properties.[2][5][6]
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[7] Its ability to induce apoptosis in cancer cells, modulate inflammatory pathways, and promote

axonal growth makes it a compound of high interest for pharmacological research and drug

development.[5][7][8] This whitepaper serves as a technical resource, consolidating current

knowledge on Panaxydol's sourcing from Panax ginseng, its extraction and analysis, and its

mechanisms of action.

Chemical Properties and Structure
Panaxydol is a fatty alcohol characterized by a 17-carbon chain with two acetylene triple

bonds, a vinyl group, a hydroxyl group, and an epoxide ring.[2][9] These structural features are

crucial for its biological activity.

Property Value Reference

Chemical Formula C₁₇H₂₄O₂ [2]

Molecular Weight 260.377 g/mol [10]

CAS Number 72800-72-7 [2]

IUPAC Name
(3R)-8-[(2R,3S)-3-Heptyl-2-

oxiranyl]-1-octene-4,6-diyn-3-ol
[2]

Synonyms Falcarindiol epoxide [4][9]

Structure See Figure 1 [4]

Figure 1: Chemical Structure of Panaxydol

Natural Source and Biosynthesis
Source
The primary natural source of Panaxydol is the root of Panax ginseng C.A. Meyer (Korean

ginseng).[1][5] It is also found in other species of the Panax genus, such as P. quinquifolium

(American ginseng).[11][12] Within the plant, polyacetylenes like Panaxydol are considered

secondary metabolites that contribute to the plant's defense mechanisms. The concentration of

these compounds can vary based on the age of the plant, cultivation conditions, and the

specific part of the root being analyzed.[13]
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Biosynthesis
The biosynthesis of Panaxydol in Panax ginseng follows a polyketide-type pathway derived

from fatty acids.[3][9] Isotope labeling studies using ¹³CO₂ and [U-¹³C₆]glucose have confirmed

that C17-polyacetylenes like Panaxydol are formed via the decarboxylation of C18

unsaturated fatty acids, with crepenynic acid being a likely precursor.[3][4][9][14]

Figure 2. Simplified Biosynthesis Pathway of Panaxydol
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Figure 2. Simplified Biosynthesis Pathway of Panaxydol.

Extraction and Isolation
Panaxydol is a lipid-soluble molecule, dictating the use of nonpolar organic solvents for its

extraction.[3][15] Several methods have been developed, each with distinct advantages in

terms of efficiency, yield, and purity.

Extraction Methodologies
A general workflow for obtaining pure Panaxydol involves extraction from dried ginseng root,

followed by chromatographic purification.
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Figure 3. General Workflow for Panaxydol Extraction and Isolation
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Figure 4. Panaxydol-Induced Apoptotic Signaling Pathway
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Figure 5. Anti-Inflammatory Pathways of Panaxydol
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Figure 6. Panaxydol-Induced Axonal Growth Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150440#panaxydol-source-and-extraction-from-
panax-ginseng]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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